Cas no 1503255-81-9 (Cycloheptanol, 1-[1-(aminomethyl)propyl]-)

• Product Name: Cycloheptanol, 1-[1-(aminomethyl)propyl]-
• CAS No: 1503255-81-9
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5274303
• Update Time: 2025-06-08

Cycloheptanol, 1-[1-(aminomethyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanol, 1-[1-(aminomethyl)propyl]-

• Inchi： 1S/C11H23NO/c1-2-10(9-12)11(13)7-5-3-4-6-8-11/h10,13H,2-9,12H2,1H3
• InChI Key： CUSDKGUPTAOUGY-UHFFFAOYSA-N
• SMILES： C1(C(CN)CC)(O)CCCCCC1

Additional information on Cycloheptanol, 1-[1-(aminomethyl)propyl]-

Recent Advances in the Study of Cycloheptanol, 1-[1-(aminomethyl)propyl]- (CAS: 1503255-81-9) in Chemical Biology and Pharmaceutical Research

Cycloheptanol, 1-[1-(aminomethyl)propyl]- (CAS: 1503255-81-9) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its cycloheptanol core and aminomethylpropyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development, particularly in targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of Cycloheptanol, 1-[1-(aminomethyl)propyl]- via a novel catalytic asymmetric route, achieving high enantiomeric purity (>99% ee). The research highlighted the compound's role as a key intermediate in the development of gamma-aminobutyric acid (GABA) receptor modulators, with potential applications in anxiety and epilepsy treatment. Molecular docking studies revealed strong interactions with GABA_A receptor subunits, suggesting its utility in designing next-generation neuroactive compounds.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that derivatives of 1503255-81-9 exhibited potent activity against drug-resistant strains of Staphylococcus aureus (MIC = 2-4 μg/mL). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as demonstrated through fluorescence microscopy and proteomic analyses. These findings position the compound as a promising lead for developing novel antibiotics against Gram-positive pathogens.

Pharmacokinetic studies of Cycloheptanol, 1-[1-(aminomethyl)propyl]- have revealed favorable properties, including good blood-brain barrier penetration (brain/plasma ratio of 0.85 in rodent models) and moderate plasma half-life (t_1/2 = 6.2 hours). However, researchers note the need for structural optimization to improve metabolic stability, as first-pass metabolism remains a significant challenge for oral bioavailability. Current efforts focus on prodrug strategies and formulation technologies to enhance delivery.

The compound's unique seven-membered ring structure has also attracted attention in chemical biology as a conformational constraint tool. A recent Nature Chemical Biology publication (2024) demonstrated its utility in stabilizing peptide secondary structures, enabling the development of novel protease-resistant peptide therapeutics. This application expands the potential uses of 1503255-81-9 beyond small molecule drug development into the realm of biologics engineering.

Ongoing clinical investigations are evaluating Cycloheptanol, 1-[1-(aminomethyl)propyl]- derivatives for various indications, with Phase I trials for an anxiety disorder treatment expected to conclude in Q4 2024. The pharmaceutical industry has shown growing interest, with several patents filed in the past year covering novel synthetic methods and therapeutic applications of this scaffold. As research progresses, this compound class may offer significant opportunities for addressing unmet medical needs in CNS disorders and antimicrobial resistance.